1,3-dibromobicyclo[1.1.1]pentane
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Overview
Description
1,3-dibromobicyclo[1.1.1]pentane is a type of bicyclo[1.1.1]pentane (BCP) compound . BCPs are small, 3-dimensional, strained ring structures that have found increased use as bioisosteres in the pharmaceutical industry .
Synthesis Analysis
The synthesis of 1,3-disubstituted bicyclo[1.1.1]pentanes (BCPs), such as this compound, can be achieved by cross-coupling reactions using transition metal catalysts . Two main strategies are described to access these 1,3-disubstituted BCPs, either from nucleophilic BCPs or electrophilic BCPs . A cooperative N-heterocyclic carbene (NHC) and iridium dual-catalyzed three-component reaction involving radicals derived from diazo esters has been reported to perform an addition reaction onto [1.1.1]propellane to afford BCP radicals .Molecular Structure Analysis
The molecular structure of this compound is similar to that of 1,3-diiodobicyclo[1.1.1]pentane . Bicyclo[1.1.1]pentane is a highly strained hydrocarbon system due to the close proximity of nonbonded bridgehead carbons .Chemical Reactions Analysis
The chemical reactions involving this compound include the formation of C–C bonds via cross-coupling reactions induced by transition metals . In addition, a cooperative N-heterocyclic carbene (NHC) and iridium dual-catalyzed three-component reaction involving radicals derived from diazo esters has been reported to perform an addition reaction onto [1.1.1]propellane to afford BCP radicals .Scientific Research Applications
Reactivity and Formation of Propellanes
1,3-Dibromobicyclo[1.1.1]pentane exhibits notable bridgehead reactivity, particularly in its transformation into [1.1.1]propellane. This reactivity was demonstrated in a study by Della, Taylor, and Tsanaktsidis (1990), where the reaction with t-butyllithium led to the formation of [1.1.1]propellane, subsequently yielding 3-t-butybicyclo[l.l.1]pentyllithium (Della, Taylor, & Tsanaktsidis, 1990).
Synthesis and Stability
The stability of synthesized molecules from this compound has been a subject of interest. For instance, chemists synthesized tricyclo[1.1.1.0]pentane, revealing its remarkable stability despite its strained geometry, as reported by Stinson (1982) (Stinson, 1982).
Molecular Building Block
1,3-Diethynylbicyclo[1.1.1]pentane, derived from this compound, has been identified as a valuable molecular building block, especially for synthesizing extended, rigid molecules. Kaleta, Nečas, and Mazal (2012) highlighted its utility in constructing molecular structures with specific geometries (Kaleta, Nečas, & Mazal, 2012).
Solvolysis Studies
Research by Della and Taylor (1990) explored the solvolysis of 1-bromobicyclo[1.1.1]pentane, demonstrating its faster reaction in certain solvents compared to other compounds, thus highlighting the unique reactivity of this class of molecules (Della & Taylor, 1990).
Synthesis of Cage Quaternary Salts
The synthesis of cage quaternary salts via nucleophilic substitution of 1,3-diiodobicyclo[1.1.1]pentane has been investigated. Adcock and Gakh (1992) discussed the creation of these unique structures, which added to the understanding of stabilized bicyclo[1.1.1]pentyl cations (Adcock & Gakh, 1992).
Novel Routes to Amine Derivatives
Goh et al. (2014) described a new approach to synthesize bicyclo[1.1.1]pentan-1-amine from 1-azido-3-iodobicyclo[1.1.1]pentane, illustrating an alternative pathway for accessing important amine derivatives (Goh et al., 2014).
High Energy Density Materials
Ghule, Sarangapani, Jadhav, and Tewari (2011) explored polynitrobicyclo[1.1.1]pentanes, derived from this compound, for high energy density materials (HEDMs). They investigated their thermal stabilities and energetic characteristics, suggesting potential applications in defense (Ghule et al., 2011).
Strain Analysis
Wiberg (1985) conducted theoretical studies on the strain in bicyclo[1.1.1]pentane, providing insight into the effects of substituents on the 1,3-nonbonded distance and the overall stability of these compounds (Wiberg, 1985).
Mechanism of Action
Target of Action
1,3-Dibromobicyclo[1.1.1]pentane, also known as Bicyclo[1.1.1]pentane (BCP), is a compound that has been identified as a bioisostere for para-substituted aromatic rings . This means that it can replace these rings in biochemical interactions, effectively becoming the ‘target’ of the action.
Mode of Action
The mode of action of this compound involves a cooperative N-heterocyclic carbene (NHC) and iridium dual-catalyzed three-component reaction . This reaction involves radicals derived from diazo esters to perform an addition reaction onto [1.1.1]propellane to afford BCP radicals . The cross-coupling with a corresponding Breslow intermediate radical then forms a disubstituted BCP ketone .
Biochemical Pathways
The biochemical pathways affected by this compound involve the synthesis of 1,3-disubstituted BCP ketones . These ketones are formed through a cooperative NHC and iridium dual-catalyzed three-component reaction .
Result of Action
The result of the action of this compound is the formation of 1,3-disubstituted BCP ketones . These ketones are valuable in medicinal and synthetic chemistry, as they represent an important class of bioisosteres with para-substituted aromatic rings .
Action Environment
The action of this compound is influenced by various environmental factors. For instance, the cooperative NHC and iridium dual-catalyzed three-component reaction used to synthesize 1,3-disubstituted BCP ketones requires specific conditions
Future Directions
The future direction concerning BCPs, such as 1,3-dibromobicyclo[1.1.1]pentane, is to develop more efficient and practical synthetic methods . The rapid development of radical chemistry enables the assembly of valuable bicyclo[1.1.1]pentylamines scaffold directly through the amination transformation of highly strained [1.1.1]propellane . This work should ease the transition of bicyclo[1.1.1]pentane-containing bioactive compounds to clinical candidates, and subsequently to drugs .
properties
IUPAC Name |
1,3-dibromobicyclo[1.1.1]pentane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6Br2/c6-4-1-5(7,2-4)3-4/h1-3H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSHLUOAVMJBIHU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CC1(C2)Br)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6Br2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60510670 |
Source
|
Record name | 1,3-Dibromobicyclo[1.1.1]pentane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60510670 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.91 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
82783-71-9 |
Source
|
Record name | 1,3-Dibromobicyclo[1.1.1]pentane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60510670 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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